Cas no 135531-93-0 (1H-Indol-4-ol, 5-nitro-)

• Product Name: 1H-Indol-4-ol, 5-nitro-
• CAS No: 135531-93-0
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• CID: 2916731
• Update Time: 2023-08-10

1H-Indol-4-ol, 5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-4-ol, 5-nitro-

• Inchi： 1S/C8H6N2O3/c11-8-5-3-4-9-6(5)1-2-7(8)10(12)13/h1-4,9,11H
• InChI Key： MHEPDVIQGOXJAN-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC2=C1C=CN2)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 216
• XLogP3: 2.1
• Topological Polar Surface Area: 81.8